Cas no 2172386-38-6 (3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid)

• Product Name: 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• CAS No: 2172386-38-6
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 5834660
• PubChem ID: 165556530
• Update Time: 2025-06-09

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• EN300-1550979
• 3-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid
• 2172386-38-6

• Inchi： 1S/C24H24N2O5/c1-2-26(15-13-23(28)29)22(27)12-7-14-25-24(30)31-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21H,2,13-16H2,1H3,(H,25,30)(H,28,29)
• InChI Key： SSYRNGICLZLFRR-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid

Comprehensive Introduction to 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid (CAS No. 2172386-38-6)

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid (CAS No. 2172386-38-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and bioconjugation. This compound, often abbreviated as Fmoc-protected alkyne amino acid, is a critical building block in the synthesis of complex peptides and proteins. Its unique structure, featuring an Fmoc-protected amine and an alkyne functional group, makes it highly valuable for click chemistry applications, a topic that has become a hotspot in modern chemical research due to its efficiency and selectivity.

The compound's CAS number 2172386-38-6 is a unique identifier that ensures precise tracking and regulatory compliance in global chemical databases. Researchers and manufacturers frequently search for this identifier to verify the compound's purity, stability, and compatibility with other reagents. The Fmoc group in the molecule serves as a temporary protecting group for amines, which is a cornerstone technique in solid-phase peptide synthesis (SPPS). This method is widely used in drug discovery and development, particularly for creating therapeutic peptides and biologics, which are currently dominating the pharmaceutical industry.

One of the most intriguing aspects of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid is its role in bioorthogonal chemistry. The alkyne moiety allows for selective reactions with azides via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that has revolutionized labeling and imaging techniques in cellular biology. This property aligns with the growing demand for non-invasive imaging probes and targeted drug delivery systems, topics frequently searched by scientists and clinicians alike.

In addition to its synthetic utility, this compound is also explored for its potential in material science. The incorporation of Fmoc-protected amino acids into polymers and hydrogels has opened new avenues for designing biocompatible materials with tunable properties. Such materials are pivotal in tissue engineering and regenerative medicine, fields that are rapidly expanding due to advancements in 3D bioprinting and stem cell research.

The stability and solubility of CAS No. 2172386-38-6 are frequently discussed in academic forums and product specifications. Its compatibility with common organic solvents like DMF, DMSO, and acetonitrile makes it a versatile reagent for laboratory use. Moreover, its high purity grade is essential for ensuring reproducible results in sensitive applications such as crystallography and NMR spectroscopy.

As the demand for custom peptide synthesis grows, so does the interest in 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid. Companies offering GMP-grade reagents often highlight this compound in their catalogs, catering to pharmaceutical giants and biotech startups alike. Its role in developing next-generation therapeutics, such as peptide-based vaccines and antibody-drug conjugates (ADCs), further underscores its importance in modern science.

In conclusion, 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid (CAS No. 2172386-38-6) is a multifaceted compound with applications spanning from drug discovery to advanced materials. Its unique chemical properties and compatibility with cutting-edge technologies make it a subject of ongoing research and a valuable asset in the scientific community.